Naphthionic acid is an aminonaphthalenesulfonic acid.
Naphthionic acid
CAS No.: 84-86-6
Cat. No.: VC0536675
Molecular Formula: C10H9NO3S
Molecular Weight: 223.25 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 84-86-6 |
|---|---|
| Molecular Formula | C10H9NO3S |
| Molecular Weight | 223.25 g/mol |
| IUPAC Name | 4-aminonaphthalene-1-sulfonic acid |
| Standard InChI | InChI=1S/C10H9NO3S/c11-9-5-6-10(15(12,13)14)8-4-2-1-3-7(8)9/h1-6H,11H2,(H,12,13,14) |
| Standard InChI Key | NRZRRZAVMCAKEP-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=CC=C2S(=O)(=O)O)N |
| Canonical SMILES | C1=CC=C2C(=C1)C(=CC=C2S(=O)(=O)O)N |
| Appearance | Solid powder |
Introduction
Naphthionic acid, also known as 4-aminonaphthalene-1-sulfonic acid, is an organic compound with the chemical formula C10H9NO3S. It belongs to the class of organic compounds known as 1-naphthalene sulfonates, which are aromatic compounds containing a naphthalene moiety with a sulfonic acid group at the 1-position . Naphthalene itself is a bicyclic compound made up of two fused benzene rings.
Synthesis and Applications
Naphthionic acid is synthesized by treating 1-aminonaphthalene with sulfuric acid . It is used in the production of azo dyes, such as Rocceline (Solid Red A), through a process involving diazotization of the amino group followed by coupling with β-naphthol . This compound is a white solid, although commercial samples may appear gray due to impurities.
Research Findings and Toxicity
While specific toxicity data for naphthionic acid are scarce, related compounds like naphthenic acids have been extensively studied for their environmental and health impacts. Naphthenic acids are known to cause hepatotoxicity and other adverse health effects in mammals, particularly under repeated exposure conditions . The lack of comprehensive toxicity studies on naphthionic acid highlights the need for further research into its potential health and environmental risks.
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